4-Octadecene-1,3-diol, 2-(methylamino)-, (2S,3R,4E)-

• IUPAC Name: (2S,3R)-2-(methylamino)octadec-4-ene-1,3-diol
• InChI: InChI=1S/C19H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)18(17-21)20-2/h15-16,18-22H,3-14,17H2,1-2H3/t18-,19+/m0/s1
• InChI Key: LUMQNHNDMLZNDJ-RBUKOAKNSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC)O
• Isomeric SMILES: CCCCCCCCCCCCCC=C[C@H]([C@H](CO)NC)O
• Molecular Formula: C19H39NO2
• Molecular Weight: 313.5 g/mol

Description

“4-Octadecene-1,3-diol, 2-(methylamino)-, (2S,3R,4E)-” is a chemical compound with the molecular formula C19H39NO2. It is also known as Monomethyl Sphingosine (d18:1) and N-Methyl-D-erythro-sphingosine.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 61 bonds. There are 24 non-H bonds, 3 multiple bonds, 16 rotatable bonds, 3 double bonds, 1 imide(s) (-thio), 2 hydroxyl group(s), 1 primary alcohol(s), and 1 secondary alcohol(s).

Physical And Chemical Properties Analysis

This compound has a density of 0.9±0.1 g/cm3, a boiling point of 445.8±45.0 °C at 760 mmHg, and a vapour pressure of 0.0±2.4 mmHg at 25°C. It has an enthalpy of vaporization of 81.2±6.0 kJ/mol and a flash point of 59.5±19.3 °C. The index of refraction is 1.480, and it has a molar refractivity of 96.7±0.3 cm3. It has 3 H bond acceptors, 3 H bond donors, and 16 freely rotating bonds. Its ACD/LogP is 6.85, and its ACD/LogD (pH 7.4) is 4.83.

Scientific Research Applications

Marine Natural Products

A study focused on marine bryozoan Bugula neritina identified new compounds, including a ceramide and a cerebroside related to "4-Octadecene-1,3-diol, 2-(methylamino)-, (2S,3R,4E)-". The unique structural features of these compounds, such as the branched methyl in the fatty acid moiety of the ceramide, highlight their potential in understanding marine biodiversity and bioactive substances (Tian et al., 2009).

Geochemical Reactions

Research on the geochemical reactions of terminal alkenes, including 1-octadecene, provides insights into the formation of methane and other hydrocarbons in sedimentary environments. These findings have implications for understanding natural gas formation and the role of organic compounds in geochemical processes (Alexander et al., 2011).

Lipid Chemistry

Investigations into the structural aspects of glycolipids have included the study of acetylated galactocerebrosides, providing important configurational and conformational information. This research contributes to our understanding of lipid structures and their biological roles (Martín‐Lomas & Chapman, 1973).

Sphingolipid Metabolism

Studies on sphingolipid bases and their derivatives, including the O-methyl ethers of sphingosine, have revealed detailed structural and spectral characteristics. This research aids in elucidating the complex pathways of sphingolipid metabolism and their implications in biological systems (Kisic et al., 1995).